1-(3-Isopropyl-phenyl)-1H-imidazole-4-carboxylic Acid
Cat. No. B8401623
M. Wt: 230.26 g/mol
InChI Key: KIPWPZBZDXTUSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06610723B2
Procedure details
Following the general method described in example 234, 3-isopropylaniline was reacted with triethyl orthoformate, ethyl nitroacetate and acetic acid followed by treatment with triethyl orthoformate, iron and acetic acid and subsequent alkaline hydrolysis. The title compound was obtained as a light brown crystalline solid. Mp.>122° C. dec. (H2O/dioxane), MS: m/e=231 (M+H+).
Name
ethyl nitroacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:4]1[CH:5]=[C:6]([CH:8]=[CH:9][CH:10]=1)[NH2:7])([CH3:3])[CH3:2].[CH:11](OCC)(OCC)OCC.[N+:21]([CH2:24]C(OCC)=O)([O-])=O.[C:30]([OH:33])(=[O:32])[CH3:31]>[Fe]>[CH:1]([C:4]1[CH:5]=[C:6]([N:7]2[CH:11]=[C:31]([C:30]([OH:33])=[O:32])[N:21]=[CH:24]2)[CH:8]=[CH:9][CH:10]=1)([CH3:3])[CH3:2]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)(C)C=1C=C(N)C=CC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(OCC)(OCC)OCC
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Name
|
ethyl nitroacetate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
[N+](=O)([O-])CC(=O)OCC
|
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(C)(=O)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C(OCC)(OCC)OCC
|
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)(=O)O
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Name
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Quantity
|
0 (± 1) mol
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Type
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catalyst
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Smiles
|
[Fe]
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C(C)(C)C=1C=C(C=CC1)N1C=NC(=C1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
